4-{[(4-cyanophenyl)amino]carbonyl}phenyl propionate

• IUPAC Name: [4-[(4-cyanophenyl)carbamoyl]phenyl] propanoate
• InChI: InChI=1S/C17H14N2O3/c1-2-16(20)22-15-9-5-13(6-10-15)17(21)19-14-7-3-12(11-18)4-8-14/h3-10H,2H2,1H3,(H,19,21)
• InChI Key: YIBJMTIICDZBJV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C#N
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol

Description

4-{[(4-cyanophenyl)amino]carbonyl}phenyl propionate, also known as CPP, is a synthetic compound that has been widely used in scientific research as a tool to study the function of certain ion channels in the nervous system. CPP is a potent blocker of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ion channel that is important for learning, memory, and synaptic plasticity.

Mechanism of Action

4-{[(4-cyanophenyl)amino]carbonyl}phenyl propionate acts as a competitive antagonist of the NMDA receptor by binding to the receptor's ion channel pore and blocking the flow of ions through the channel. This inhibition of NMDA receptor activity has been shown to affect various physiological processes, including synaptic plasticity, neuronal excitability, and neuronal cell death.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects on the nervous system. Biochemically, this compound has been shown to inhibit the activity of the NMDA receptor, which can lead to changes in the expression of various genes and proteins involved in synaptic plasticity and neuronal cell death. Physiologically, this compound has been shown to affect various processes, including learning and memory, pain perception, and drug addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[(4-cyanophenyl)amino]carbonyl}phenyl propionate in lab experiments is its potency and specificity for the NMDA receptor. This compound is a highly potent blocker of the NMDA receptor, which allows researchers to achieve a high degree of receptor inhibition with relatively low concentrations of the compound. However, one limitation of using this compound is its potential for off-target effects, as it may also inhibit other ion channels and receptors in the nervous system.

Future Directions

There are several future directions for research involving 4-{[(4-cyanophenyl)amino]carbonyl}phenyl propionate. One area of interest is the role of NMDA receptors in various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and epilepsy. By studying the effects of this compound on these disorders, researchers may be able to identify new therapeutic targets for drug development. Another area of interest is the development of new compounds that are more selective and potent than this compound for the NMDA receptor, which may have fewer off-target effects and greater therapeutic potential.

Scientific Research Applications

4-{[(4-cyanophenyl)amino]carbonyl}phenyl propionate has been widely used in scientific research to study the function of NMDA receptors in the nervous system. NMDA receptors are important for synaptic plasticity, which is the ability of synapses to change their strength in response to activity. By blocking NMDA receptors with this compound, researchers can study the role of these receptors in various physiological processes, such as learning and memory, pain perception, and drug addiction.